Octacosane
Octacosane
Waxy hydrocarbon, insoluble in water.
Octacosane is a straight-chain alkane containing 28 carbon atoms. It has a role as a plant metabolite.
Octacosane is a natural product found in Vanilla madagascariensis, Andrachne rotundifolia, and other organisms with data available.
See also: Moringa oleifera leaf oil (part of).
Octacosane is a straight-chain alkane containing 28 carbon atoms. It has a role as a plant metabolite.
Octacosane is a natural product found in Vanilla madagascariensis, Andrachne rotundifolia, and other organisms with data available.
See also: Moringa oleifera leaf oil (part of).
Brand Name:
Vulcanchem
CAS No.:
630-02-4
VCID:
VC21286028
InChI:
InChI=1S/C28H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCCCCCC
Molecular Formula:
C28H58
Molecular Weight:
394.8 g/mol
Octacosane
CAS No.: 630-02-4
Cat. No.: VC21286028
Molecular Formula: C28H58
Molecular Weight: 394.8 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Waxy hydrocarbon, insoluble in water. Octacosane is a straight-chain alkane containing 28 carbon atoms. It has a role as a plant metabolite. Octacosane is a natural product found in Vanilla madagascariensis, Andrachne rotundifolia, and other organisms with data available. See also: Moringa oleifera leaf oil (part of). |
|---|---|
| CAS No. | 630-02-4 |
| Molecular Formula | C28H58 |
| Molecular Weight | 394.8 g/mol |
| IUPAC Name | octacosane |
| Standard InChI | InChI=1S/C28H58/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-28-26-24-22-20-18-16-14-12-10-8-6-4-2/h3-28H2,1-2H3 |
| Standard InChI Key | ZYURHZPYMFLWSH-UHFFFAOYSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCCCCCCCCCC |
| Boiling Point | 808.9 °F at 760 mmHg (NTP, 1992) 432 °C |
| Colorform | Monoclinic or orthorhombic crystals from benzene, alcohol |
| Melting Point | 148.1 °F (NTP, 1992) 61.3 °C |
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